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Compound of Interest

Compound Name: PIGMENT ORANGE 36

Cat. No.: B078092 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Adherence to proper chemical handling and disposal protocols is a

critical component of this responsibility. This document provides essential, immediate safety

and logistical information for the proper disposal of Pigment Orange 36 (C.I. Pigment Orange
36), a benzimidazolone-class high-performance organic pigment.

Key Safety and Physical Data
A thorough understanding of a substance's properties is the first step in safe handling and

disposal. The following table summarizes key quantitative data for Pigment Orange 36.
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Property Value

CAS Number 12236-62-3[1]

Molecular Formula C17H13ClN6O5[2]

Molecular Weight 416.78 g/mol [2][3]

Appearance Orange to red, odorless powder[2]

Melting Point 330°C[3]

Relative Density 1.62[3]

Acute Oral Toxicity (LD50, Rat) ≥ 2000 mg/kg[1]

Solubility in Water Generally insoluble[1]

Volatile Matter at 105°C 2.5% max[3]

Oil Absorption 80%[3]

Experimental Protocol: Step-by-Step Disposal
Procedure
Proper disposal of Pigment Orange 36 is crucial to prevent environmental contamination and

ensure workplace safety. The following protocol outlines the necessary steps for its disposal as

a hazardous waste.

1. Personal Protective Equipment (PPE):

Before handling Pigment Orange 36, equip yourself with the appropriate PPE. This

includes:

Tightly fitting safety goggles or a face shield (8-inch minimum).

Chemical-resistant gloves (Nitrile rubber is recommended, with a minimum layer thickness

of 0.11 mm).

A complete suit protecting against chemicals.
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An appropriate dust respirator if there is a risk of inhalation.[3]

2. Containment of Spills:

In the event of a spill, prevent further leakage or spillage if it is safe to do so.

Do not allow the product to enter drains, surface waters, or the soil.[1]

For liquid spills, soak up the material with an inert absorbent, such as clay or diatomaceous

earth.[4]

For solid spills, collect the material mechanically, avoiding dust formation.[1][5]

3. Waste Collection and Storage:

Place the absorbed or collected waste into a suitable, closed, and clearly labeled container

for disposal.[5]

Store the waste container in a dry and well-ventilated place, away from incompatible

materials such as strong oxidizing agents.

Opened containers must be carefully resealed and kept upright to prevent leakage.

4. Professional Disposal:

Pigment Orange 36 waste must be disposed of as hazardous waste.

Contact a licensed professional waste disposal service to manage the disposal of this

material.

Offer surplus and non-recyclable solutions to a licensed disposal company.

All disposal activities must be carried out in accordance with local, state, and national

legislation.[1]

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of Pigment
Orange 36.

Start: Pigment Orange 36 for Disposal

1. Don Appropriate PPE

Spill or Residue?

2a. Contain Liquid Spill with Inert Absorbent

Liquid

2b. Collect Solid Residue Mechanically

Solid

3. Place in Labeled, Closed Container

4. Store in Ventilated Area

5. Contact Licensed Waste Disposal Service

End: Proper Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Pigment Orange 36.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dyespigments.net [dyespigments.net]

2. Page loading... [guidechem.com]

3. xcolorpigment.com [xcolorpigment.com]

4. eplastics.com [eplastics.com]

5. echemi.com [echemi.com]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
Pigment Orange 36]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078092#pigment-orange-36-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b078092?utm_src=pdf-body-img
https://www.benchchem.com/product/b078092?utm_src=pdf-body
https://www.benchchem.com/product/b078092?utm_src=pdf-custom-synthesis
https://www.dyespigments.net/assets/files/organic/PIGMENT%20ORANGE%2036%20MSDS.pdf
https://www.guidechem.com/msds/12236-62-3.html
http://www.xcolorpigment.com/pdf/MSDS(pigment%20orange%2036).pdf
https://www.eplastics.com/pdf/40508003%20Orange%20Pigment%20SDS.pdf
https://www.echemi.com/sds/pigment-orange-36-pd180727151247.html
https://www.benchchem.com/product/b078092#pigment-orange-36-proper-disposal-procedures
https://www.benchchem.com/product/b078092#pigment-orange-36-proper-disposal-procedures
https://www.benchchem.com/product/b078092#pigment-orange-36-proper-disposal-procedures
https://www.benchchem.com/product/b078092#pigment-orange-36-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078092?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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